Cas no 2060052-32-4 (1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid
• CAS No: 2060052-32-4
• MF: C₁₅H₁₄F₃NO₄
• MW: 329.271174907684
• MDL: MFCD30498724
• CID: 5193392
• PubChem ID: 125452732
• Update Time: 2025-06-08

1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-1,2-dicarboxylic acid, 4-(trifluoromethyl)-, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid

• MDL： MFCD30498724
• Inchi： 1S/C15H14F3NO4/c1-14(2,3)23-13(22)19-10-6-4-5-9(15(16,17)18)8(10)7-11(19)12(20)21/h4-7H,1-3H3,(H,20,21)
• InChI Key： JISPMYHTTDBSMH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C(C(F)(F)F)=CC=C2)C=C1C(O)=O

Additional information on 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid (CAS No. 2060052-32-4)

1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid, also known by its CAS number 2060052-32-4, is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butoxycarbonyl (Boc) protecting group, a trifluoromethyl substituent, and an indole core. These elements collectively contribute to its chemical stability, reactivity, and biological activity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butoxycarbonyl (Boc) group in 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid serves as a protective group for the carboxylic acid moiety. This functional group is widely used in organic synthesis to temporarily mask reactive functionalities, allowing for selective transformations and the construction of complex molecular architectures. The Boc group can be readily removed under mild acidic conditions, providing a convenient method for deprotection and further functionalization of the compound.

The presence of the trifluoromethyl group in 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid imparts unique electronic and steric properties to the molecule. Trifluoromethyl groups are known for their strong electron-withdrawing effects, which can influence the reactivity and stability of adjacent functional groups. Additionally, the trifluoromethyl substituent can enhance the lipophilicity of the molecule, making it more suitable for applications in drug discovery and development. Recent studies have shown that compounds containing trifluoromethyl groups often exhibit improved pharmacokinetic properties, such as increased bioavailability and reduced metabolic degradation.

The indole core is a fundamental building block in many biologically active compounds, including natural products and synthetic drugs. Indoles are known for their diverse biological activities, ranging from anti-inflammatory and antitumor properties to neuroprotective and antimicrobial effects. The indole scaffold in 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid provides a robust platform for the design and synthesis of novel therapeutic agents. Research has demonstrated that modifications to the indole ring can significantly impact the pharmacological profile of the resulting compounds, offering opportunities for fine-tuning their biological activities.

In recent years, there has been growing interest in the use of 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid as a key intermediate in the development of new pharmaceuticals. One notable application is in the synthesis of inhibitors targeting specific enzymes involved in disease pathways. For example, this compound has been utilized in the preparation of inhibitors against kinases, proteases, and other enzymes implicated in cancer, neurodegenerative disorders, and infectious diseases. The ability to selectively target these enzymes with high potency and specificity is crucial for developing effective therapeutic strategies.

Beyond its role as an intermediate in drug synthesis, 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid has also shown promise as a lead compound for further optimization. Structure-activity relationship (SAR) studies have revealed that subtle modifications to the molecular structure can significantly enhance its biological activity. For instance, introducing additional functional groups or altering the substitution pattern on the indole ring can improve binding affinity to target proteins or modulate cellular responses. These findings underscore the importance of systematic exploration of chemical space to identify optimal molecular designs.

The synthesis of 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid typically involves multistep procedures that leverage modern synthetic methodologies. Key steps include the formation of the indole core through cyclization reactions, introduction of the Boc protecting group via carbonylation reactions, and incorporation of the trifluoromethyl substituent through electrophilic or nucleophilic fluorination methods. Advances in catalytic systems and green chemistry approaches have facilitated more efficient and environmentally friendly syntheses of this compound.

In conclusion, 1-(tert-butoxy)carbonyl-4-(trifluoromethyl)-1H-indole-2-carboxylic acid (CAS No. 2060052-32-4) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics with improved pharmacological properties. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action, further solidifying its importance in modern drug discovery efforts.